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Compound of Interest

Compound Name: N-Methyl-2-morpholinoethanamine

Cat. No.: B1283371

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
N-Methyl-2-morpholinoethanamine (CAS No. 41239-40-1). It is intended for informational
purposes for qualified individuals and is not a substitute for a comprehensive Safety Data
Sheet (SDS). A complete SDS must be obtained from a reputable supplier and thoroughly
reviewed before any handling, storage, or use of this chemical. The information herein is based
on limited publicly available data, and significant data gaps exist.

Chemical and Physical Properties

N-Methyl-2-morpholinoethanamine is a morpholine derivative with the following known
properties:
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Property Value Source
CAS Number 41239-40-1 [1112]
Molecular Formula C7H16N20 [1]
Molecular Weight 144.21 g/mol [1]
Boiling Point 210.309 °C at 760 mmHg [3]
Density 0.952 g/cm? [3]
Flash Point 80.992 °C [3]
Form Liquid [4]
Purity Typically available at 95% [4]

Hazard Identification and Classification

Based on available information, N-Methyl-2-morpholinoethanamine is classified with the
following hazards.

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.
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P271: Use only outdoors or in a well-ventilated area.
P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.
P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER or doctor/physician if you feel unwell.
P330: Rinse mouth.

P332+P313: If skin irritation occurs: Get medical advice/attention.
P337+P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.
P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Handling and Storage Precautions

Due to the hazardous nature of this compound, strict adherence to safety protocols is
mandatory.

3.1. Engineering Controls

o Work should be conducted in a well-ventilated laboratory, preferably within a certified
chemical fume hood.
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o Ensure eyewash stations and safety showers are readily accessible.
3.2. Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted to determine the appropriate PPE. The
following are general recommendations:

PPE Type Specification

Chemical safety goggles and/or a full-face

Eye/Face Protection )
shield.

Chemically resistant gloves (e.qg., nitrile,
Skin Protection neoprene). A lab coat or chemical-resistant

apron should be worn.

If working outside of a fume hood or if ventilation
) ) is inadequate, a NIOSH-approved respirator
Respiratory Protection _ _ _ _
with an appropriate cartridge for organic vapors

should be used.

3.3. General Hygiene Practices

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling and before leaving the laboratory.

Contaminated work clothing should not be allowed out of the workplace and should be
decontaminated before reuse.

3.4. Storage
» Store in a tightly closed container in a dry, cool, and well-ventilated area.[1]
o Keepin a dark place.[1]

 Recommended storage temperature is between 2-8°C.[1]
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» Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

4.1. First-Aid Measures

Exposure Route First-Aid Protocol

If swallowed, rinse mouth. Do NOT induce
Ingestion vomiting. Call a poison control center or seek

immediate medical attention.

Move the victim to fresh air and keep at rest in a
) position comfortable for breathing. If not
Inhalation ) ) o o
breathing, give artificial respiration. Seek

immediate medical attention.

Immediately flush skin with plenty of water for at
. least 15 minutes while removing contaminated
Skin Contact ] ) o
clothing and shoes. Seek medical attention if

irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

4.2. Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (PPE) as outlined in Section 3.2. Avoid breathing vapors, mist, or gas.
Ensure adequate ventilation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Containment and Cleanup: Absorb the spill with inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable container for disposal.
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4.3. Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Emits toxic fumes under fire conditions.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Experimental Protocols and Logical Workflows

Due to the lack of detailed experimental data in the public domain, specific, validated protocols
for the use of N-Methyl-2-morpholinoethanamine cannot be provided. The following
diagrams illustrate general logical workflows for handling hazardous chemicals and responding
to incidents, which are applicable to this compound.

Follow Standard Operating Procedures Decontaminate Work Area H Dispose of Waste Properly H Store Chemical Securely

Click to download full resolution via product page

Caption: General workflow for handling hazardous chemicals.
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Chemical Spill Occurs

Immediafe Actions

Alert others in the area

'

Evacuate immediate vicinity

'

Don appropriate PPE

& Cleanup

Contain the spill with absorbent material

Clean up the spill according to procedure

Dispose of waste in a sealed container

Decontaminate the area

Report the incident

Review procedures to prevent recurrence

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.
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Toxicological Information

No specific toxicological studies for N-Methyl-2-morpholinoethanamine were found in the
publicly available literature. The GHS classification suggests that the substance is harmful if
swallowed and causes skin, eye, and respiratory irritation. The absence of detailed data, such
as LD50 or LC50 values, necessitates a highly cautious approach to handling.

Conclusion

N-Methyl-2-morpholinoethanamine is a hazardous chemical that requires careful handling in
a controlled laboratory environment. The information provided in this guide is a summary of
limited available data and should be supplemented with a comprehensive Safety Data Sheet
from the supplier. All personnel handling this substance must be thoroughly trained in chemical
safety and emergency procedures. Further toxicological and safety studies are needed to fully
characterize the risk profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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